Cas no 3181-38-2 (2’,3’,5’-Tri-O-acetylinosine)

2’,3’,5’-Tri-O-acetylinosine structure
Product name:2’,3’,5’-Tri-O-acetylinosine
CAS No:3181-38-2
MF:C16H18N4O8
Molecular Weight:394.33612
MDL:MFCD00038617
CID:43907
PubChem ID:24900323
2’,3’,5’-Tri-O-acetylinosine Properties
Names and Identifiers
-
- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
- 2,3,5-Tri-O-acetylinosine
- 2’,3’,5’-Tri-O-acetylinosine
- 2',3',5'-TRIACETYLINOSINE
- 2,3,5-TRIACETYLINOSINE CRYSTALLINE
- 2',3',5'-TRI-O-ACETYLINOSINE
- 2’,3’,5’-Tri-O-acety
- ACETIC ACID 3,4-DIACETOXY-5-(6-HO-PURIN-9-YL)-TETRAHYDRO-FURAN-2-YLMETHYL ESTER
- Inosine 2',3',5'-triacetate
- 2,3,5-Triacetylinosine
- NSC 66386
- 2-3-5-triacetylinosine
- O2',O3',O5'-tri-acetylinosine
- 3181-38-2
- SCHEMBL597993
- SR-01000005768-1
- NS00045691
- J-700335
- CS-W013872
- AS-12276
- SR-01000005768
- BP-58638
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyldiacetate
- SFEQTFDQPJQUJM-XNIJJKJLSA-N
- AKOS016010260
- SCHEMBL24191242
- D84141
- 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purin-6-ol
- AI3-52250
- EINECS 221-669-7
- A821009
- MFCD00038617
- DTXSID101309735
- 2a(2),3a(2),5a(2)-Tri-O-acetylinosine
- [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(6-OXO-1H-PURIN-9-YL)OXOLAN-2-YL]METHYL ACETATE
-
- MDL: MFCD00038617
- Inchi: InChI=1S/C16H18N4O8/c1-7(21)25-4-10-12(26-8(2)22)13(27-9(3)23)16(28-10)20-6-19-11-14(20)17-5-18-15(11)24/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,24)/t10-,12-,13-,16-/m1/s1
- InChIKey: SFEQTFDQPJQUJM-XNIJJKJLSA-N
- SMILES: O=C1NC=NC2=C1N=CN2[C@H]3[C@H](OC(C)=O)[C@H](OC(C)=O)[C@@H](COC(C)=O)O3
Computed Properties
- 精确分子量: 394.11200
- 同位素质量: 394.112
- Isotope Atom Count: 0
- 氢键供体数量: 1
- 氢键受体数量: 12
- 重原子数量: 28
- 可旋转化学键数量: 8
- 复杂度: 698
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 4
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 147A^2
- XLogP3: _0.9
Experimental Properties
- Color/Form: crystallization
- Density: 1.62 g/cm3
- Melting Point: 245-250°C
- Boiling Point: 620.7°C at 760 mmHg
- 闪点: 329.2ºC
- Refractive Index: 1.727
- 稳定性: Freezer
- PSA: 151.70000
- LogP: -0.55650
2’,3’,5’-Tri-O-acetylinosine Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany:3
- Safety Instruction: 24/25
- 储存条件:Sealed in dry,Room Temperature
2’,3’,5’-Tri-O-acetylinosine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB514529-10g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate, 95%; . |
3181-38-2 | 95% | 10g |
€86.40 | 2025-02-20 | |
Ambeed | A321426-10g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 99% | 10g |
$15.0 | 2025-02-19 | |
Ambeed | A321426-1g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 99% | 1g |
$10.0 | 2025-02-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1029369-100g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 98% | 100g |
¥1064.00 | 2024-08-02 | |
abcr | AB514529-10 g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate, 95%; . |
3181-38-2 | 95% | 10g |
€102.70 | 2023-06-14 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T138665-25g |
2’,3’,5’-Tri-O-acetylinosine |
3181-38-2 | 98% | 25g |
¥289.90 | 2023-08-31 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028996-100g |
2’,3’,5’-Tri-O-acetylinosine |
3181-38-2 | 97% | 100g |
¥798 | 2024-05-24 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | MK355-1g |
2’,3’,5’-Tri-O-acetylinosine |
3181-38-2 | 97% | 1g |
¥65.0 | 2022-06-10 | |
TRC | T765500-25g |
2’,3’,5’-Tri-O-acetylinosine |
3181-38-2 | 25g |
$287.00 | 2023-05-17 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R889107-100g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 97% | 100g |
1,818.00 | 2021-05-17 |
2’,3’,5’-Tri-O-acetylinosine Literature
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1. Synthetic studies on the glycosylation of the base residues of inosine and uridineLorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
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2. Synthetic studies on the glycosylation of the base residues of inosine and uridineLorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
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Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
(CAS:3181-38-2)2',3',5'-Tri-O-acetylinosine

Purity:97%
Quantity:1kg
Price ($):Inquiry